Cas no 1227490-13-2 (6-Fluoro-5-(2-fluorophenyl)picolinaldehyde)

• Product Name: 6-Fluoro-5-(2-fluorophenyl)picolinaldehyde
• CAS No: 1227490-13-2
• MF: C₁₂H₇F₂NO
• MW: 219.186889886856
• CID: 4925512
• Update Time: 2025-06-08

6-Fluoro-5-(2-fluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-5-(2-fluorophenyl)picolinaldehyde
• 6-Fluoro-5-(2-fluorophenyl)picolinaldehyde

• Inchi： 1S/C12H7F2NO/c13-11-4-2-1-3-9(11)10-6-5-8(7-16)15-12(10)14/h1-7H
• InChI Key： XTKNKXXWBOJZPN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C(=NC(C=O)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 6-Fluoro-5-(2-fluorophenyl)picolinaldehyde

Recent Advances in the Application of 6-Fluoro-5-(2-fluorophenyl)picolinaldehyde (CAS: 1227490-13-2) in Chemical Biology and Pharmaceutical Research

6-Fluoro-5-(2-fluorophenyl)picolinaldehyde (CAS: 1227490-13-2) is a fluorinated picolinaldehyde derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its potential in targeting specific protein-protein interactions and modulating enzymatic activity, making it a valuable tool in drug discovery and development.

One of the most notable applications of 6-Fluoro-5-(2-fluorophenyl)picolinaldehyde is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Researchers have utilized this compound to design and optimize inhibitors targeting specific kinases, such as EGFR and ALK, which are implicated in various cancers. The fluorinated aromatic rings in the structure of 6-Fluoro-5-(2-fluorophenyl)picolinaldehyde enhance its binding affinity and selectivity, making it a promising scaffold for further drug development.

In addition to its applications in kinase inhibitor development, recent studies have explored the use of 6-Fluoro-5-(2-fluorophenyl)picolinaldehyde in the design of covalent inhibitors. Covalent inhibitors form irreversible bonds with their target proteins, offering advantages such as prolonged pharmacological effects and reduced dosing frequency. The aldehyde functional group in this compound can react with nucleophilic residues (e.g., cysteine) in target proteins, enabling the development of covalent inhibitors with high specificity and potency. This approach has been successfully applied in the design of inhibitors for proteases and other enzymes involved in disease pathways.

Another area of interest is the use of 6-Fluoro-5-(2-fluorophenyl)picolinaldehyde in the synthesis of fluorescent probes and imaging agents. The fluorinated aromatic system provides excellent photophysical properties, making it suitable for applications in bioimaging and diagnostics. Researchers have conjugated this compound with various fluorophores to create probes for detecting specific biomolecules or monitoring enzymatic activity in real time. These probes have been employed in studies of cellular processes, such as apoptosis and autophagy, providing valuable insights into disease mechanisms.

Recent advancements in synthetic methodologies have also improved the accessibility of 6-Fluoro-5-(2-fluorophenyl)picolinaldehyde. Novel catalytic systems and green chemistry approaches have been developed to streamline its synthesis, reducing the use of hazardous reagents and improving yields. These innovations have facilitated its broader adoption in research and industrial applications, enabling more efficient and sustainable production of derivative compounds.

In conclusion, 6-Fluoro-5-(2-fluorophenyl)picolinaldehyde (CAS: 1227490-13-2) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, covalent inhibitor design, and bioimaging highlight its potential to address unmet medical needs. Continued research into its synthetic optimization and biological applications is expected to yield further breakthroughs in drug discovery and therapeutic development.